Cas no 161146-82-3 (1,3,5-Cycloheptatriene-1-carboxaldehyde, 6-ethynyl- (9CI))

• Product name: 1,3,5-Cycloheptatriene-1-carboxaldehyde, 6-ethynyl- (9CI)
• CAS No: 161146-82-3
• MF: C₁₀H₈O
• MW: 144.16992
• CID: 109694
• PubChem ID: 15642725

1,3,5-Cycloheptatriene-1-carboxaldehyde, 6-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cycloheptatriene-1-carboxaldehyde, 6-ethynyl- (9CI)
• 1,3,5-Cycloheptatriene-1-carboxaldehyde,6-ethynyl-
• 161146-82-3
• 6-Ethynylcyclohepta-1,3,5-triene-1-carbaldehyde

• Inchi： InChI=1S/C10H8O/c1-2-9-5-3-4-6-10(7-9)8-11/h1,3-6,8H,7H2
• InChI Key： GHHKGJCRJPIIPV-UHFFFAOYSA-N
• SMILES： C(C1CC(C=O)=CC=CC=1)#C

Computed Properties

• Exact Mass: 144.05754
• Monoisotopic Mass: 144.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07